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Compound of Interest

Compound Name: N-Butyroyl-D-Sphingosine

Cat. No.: B15601466

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
document provides a comprehensive, step-by-step guide for the proper disposal of N-Butyroyl-
D-Sphingosine (CAS 74713-58-9), a solid, non-combustible sphingolipid. While generally not
classified as hazardous, adherence to proper disposal protocols is essential to maintain a safe
laboratory environment and ensure regulatory compliance.

Summary of Chemical and Safety Data

The following table summarizes key quantitative and safety information for N-Butyroyl-D-

Sphingosine.
Property Value Reference
CAS Number 74713-58-9 [1]12113]
Molecular Formula C22H43NO3 [1112]
Molecular Weight 369.58 g/mol [11[2]
Appearance Solid [2][3]
Storage Temperature -20°C [2][3]
GHS Hazard Classification Not classified as hazardous [4]
Storage Class Code 13 - Non-Combustible Solids [2][3]
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Personal Protective Equipment (PPE)

Before handling N-Butyroyl-D-Sphingosine for disposal, ensure the following personal
protective equipment is worn:

o Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.
o Lab Coat: A standard lab coat is required to prevent skin contact.

Step-by-Step Disposal Procedure

The disposal of N-Butyroyl-D-Sphingosine should be conducted in accordance with your
institution's specific waste management policies and local regulations. The following is a
general procedural guide based on its non-hazardous nature.

1. Unused or Expired Pure Compound:

o Small Quantities (milligram scale): For minute residual amounts, it may be permissible to
dispose of the compound as solid chemical waste.

o Ensure the material is in a solid, dry state.

o Place the compound in a clearly labeled, sealed container. The label should include the
chemical name ("N-Butyroyl-D-Sphingosine") and CAS number (74713-58-9).

o Transfer the container to the designated solid waste disposal stream as directed by your
institution's Environmental Health and Safety (EHS) department.

o Large Quantities: For larger amounts of the pure compound, it is imperative to consult your
institution's EHS guidelines. Do not dispose of significant quantities in the regular laboratory
trash.

2. Contaminated Labware and Materials:

Items such as pipette tips, centrifuge tubes, and paper towels that have come into contact with
N-Butyroyl-D-Sphingosine should be disposed of as solid waste.
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o Collect all contaminated disposable materials in a designated waste bag or container.
e Ensure no free-flowing liquid is present.

o Seal the bag or container and place it in the appropriate solid waste receptacle for your
laboratory.

3. Empty Original Containers:
o Ensure the container is completely empty of any residual powder.
» Deface the original label to prevent any confusion.

o Dispose of the empty container in accordance with your institution's policy for non-hazardous
chemical containers. Some institutions may require triple rinsing before disposal with regular
laboratory glass or plastic waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-
Butyroyl-D-Sphingosine.
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Start: N-Butyroyl-D-Sphingosine Waste

'

Identify Waste Type
Pure Compound lContaminated Material Empty Container
Y A
Unused/Expired Pure Compound Contaminated Labware (e.g., tips, tubes) Empty Original Container
\
Small Quantity? Deface Original Label
\

Collect in Designated Waste Container

Place in Labeled, Sealed Container Consult Institutional EHS Guidelines

Dispose per Institutional Policy for Non-Hazardous Containers

Dispose in Designated Solid Waste Stream

Click to download full resolution via product page
Caption: Disposal decision workflow for N-Butyroyl-D-Sphingosine.

Important Considerations

* Always consult your institution's specific Environmental Health and Safety (EHS) guidelines
before disposing of any chemical waste. Local and national regulations may vary.

¢ Avoid generating dust when handling the solid compound.
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 In case of a spill, use personal protective equipment and collect the solid material for
disposal as chemical waste.[5]

e Hazardous decomposition products may include nitrogen oxides, carbon monoxide, and
carbon dioxide.[6]

By following these procedures, researchers can ensure the safe and compliant disposal of N-
Butyroyl-D-Sphingosine, contributing to a secure and professional laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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